Fmoc-L-Val-OH-d8

• Molecular Formula: C20H21NO4
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C20H21NO4/c1-12(2)18(19(22)23)21-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,21,24)(H,22,23)/t18-/m0/s1/i1D3,2D3,12D,18D
• InChIKey: UGNIYGNGCNXHTR-CHKHYCMRSA-N

Quantitative MS of peptide biomarkers fails without a true internal standard-unlabeled valine is indistinguishable from the analyte. Fmoc-L-Val-OH-d8 (CAS 1007834-06-1) solves this with a defined M+8 Da mass shift. - **Isotopic Purity**: 98 atom% D (guarantees baseline MS resolution) - **Chemical Purity**: ≥99% (CP) - suitable for SPPS (Fmoc/tBu) - **Key Application**: Synthesis of deuterated peptide internal standards; matrix-effect-corrected LC-MS/MS quantitation - **NMR Utility**: Simplifies 1H spectra by removing valine side-chain proton signals - **Supply**: Available for immediate global shipment

Fmoc-L-Val-OH-d8: Isotope-Labeled Building Block

Fmoc-L-Val-OH-d8 (CAS 1007834-06-1) is an isotopically labeled derivative of the standard Fmoc-protected L-valine building block. It is characterized by the substitution of eight hydrogen atoms with deuterium atoms, resulting in a defined mass shift of M+8 relative to its unlabeled counterpart . This compound is supplied with an isotopic purity specification of 98 atom % D and a chemical purity of ≥99% (CP) . Its primary applications are in solid-phase peptide synthesis (SPPS) using Fmoc/tBu chemistry and as a critical internal standard for quantitative mass spectrometry (MS) and nuclear magnetic resonance (NMR) analyses .

Why Standard Fmoc-L-Val-OH Cannot Substitute for Fmoc-L-Val-OH-d8

The interchange of Fmoc-L-Val-OH-d8 with its unlabeled analog, Fmoc-L-Val-OH (CAS 68858-20-8), is not feasible for analytical applications requiring precise quantitation. While both compounds serve as building blocks in peptide synthesis , the unlabeled version lacks the distinct isotopic signature necessary for use as an internal standard. This signature, specifically a mass shift of M+8 Da , is the fundamental principle enabling the differentiation and quantification of an analyte from its internal standard by mass spectrometry. Using the unlabeled compound in this role would render it indistinguishable from the target analyte, thereby invalidating the quantitative analysis. Furthermore, the deuterium labeling in Fmoc-L-Val-OH-d8 provides a spectral simplification in NMR studies, a property completely absent in the protiated analog .

Fmoc-L-Val-OH-d8 Differentiation Evidence

Mass Shift Advantage Over Unlabeled Standard

Fmoc-L-Val-OH-d8 provides a defined and consistent mass shift of M+8 Da relative to the unlabeled Fmoc-L-Val-OH, a critical requirement for its function as an internal standard in mass spectrometry . The theoretical monoisotopic mass for the unlabeled compound (C20H21NO4) is 339.39 g/mol, whereas the d8-labeled analog (C20H13D8NO4) is 347.43 g/mol . This substantial mass difference ensures baseline separation from the natural isotope envelope of the analyte, enabling accurate peak integration and quantification without signal overlap [1].

Evidence Dimension	Molecular Mass and Isotopic Signature
Target Compound Data	M = 347.43 g/mol; Mass Shift = M+8
Comparator Or Baseline	Fmoc-L-Val-OH: M = 339.39 g/mol; Mass Shift = M+0
Quantified Difference	Mass difference of +8.04 Da (M+8 shift)
Conditions	Theoretical calculation based on molecular formula C20H13D8NO4 vs. C20H21NO4 [2]

Why This Matters

This quantifiable mass difference is the essential performance characteristic for using the compound as an internal standard, ensuring analytical accuracy in MS-based quantification.

• [1] MtoZ Biolabs. (2025, February 27). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] PubChem. (n.d.). N-(9-Fluorenylmethoxycarbonyl)-L-valine-2,3,4,4,4,5,5,5-d8. View Source

Isotopic Purity vs. Other Labeled Building Blocks

The commercial specification for isotopic enrichment is 98 atom % D, which ensures a minimal contribution from the unlabeled species to the M+8 channel and, conversely, minimal d8-isotopologue contribution to the lower mass channels . This high level of isotopic purity is directly comparable to other stable isotope-labeled Fmoc-valine building blocks, such as Fmoc-Val-OH-15N (98 atom % 15N) or Fmoc-Val-OH-13C5,15N (99 atom % 13C; 98 atom % 15N), which are similarly specified to meet the rigorous demands of quantitative assays .

Evidence Dimension	Isotopic Purity
Target Compound Data	98 atom % D
Comparator Or Baseline	Fmoc-Val-OH-15N: 98 atom % 15N; Fmoc-Val-OH-13C5,15N: 99 atom % 13C, 98 atom % 15N
Quantified Difference	Comparable isotopic purity specifications across different isotope-labeled valine derivatives.
Conditions	Manufacturer's certificate of analysis for isotopic enrichment

Why This Matters

High isotopic purity directly correlates with a lower limit of detection and higher accuracy in quantitative MS assays, a primary decision factor for procurement in analytical laboratories.

Chemical Purity for Minimizing Byproducts in SPPS

When used as a building block in SPPS, the high chemical purity of Fmoc-L-Val-OH-d8 minimizes the introduction of synthesis byproducts and deletion sequences. This product is specified at 99% (CP) purity . In contrast, while many vendors supply unlabeled Fmoc-L-Val-OH, the typical purity specification is often lower, such as ≥98% (HPLC) . This difference in the stated purity specification may influence the final crude peptide purity and overall synthetic yield, particularly in the synthesis of long or difficult peptide sequences where cumulative impurities from each coupling step can significantly impact the final product .

Evidence Dimension	Chemical Purity (Specification)
Target Compound Data	99% (CP)
Comparator Or Baseline	Fmoc-L-Val-OH: ≥98% (HPLC) is a common industry specification
Quantified Difference	Absolute purity difference of ≥1% (when comparing specification limits)
Conditions	Manufacturer's certificate of analysis; HPLC and chemical purity (CP) assays

Why This Matters

Higher starting material purity reduces the risk of side reactions and increases the yield and purity of the final synthesized peptide, providing a strong scientific justification for selection in SPPS applications.

Optical Purity and Chiral Integrity in SPPS

Fmoc-L-Val-OH-d8 is supplied with a specified optical activity of [α]20/D -17°, c = 1 in DMF . This value is identical to that reported for the unlabeled, high-purity Fmoc-L-Val-OH standard [1], confirming that the deuterium labeling process does not induce racemization or alter the chiral integrity of the L-valine core. This is a critical parameter for SPPS, as any epimerization during building block manufacture or use would lead to the synthesis of diastereomeric peptide impurities, which are difficult to separate and can compromise biological activity [2].

Evidence Dimension	Optical Rotation ([α]20/D)
Target Compound Data	-17° (c = 1 in DMF)
Comparator Or Baseline	Fmoc-L-Val-OH: -17° (c = 1 in DMF)
Quantified Difference	0° difference in measured specific rotation
Conditions	Measured at 20°C, c = 1 in dimethylformamide (DMF) [1]

Why This Matters

The preservation of chiral integrity ensures that the deuterated building block performs identically to its protiated counterpart in peptide assembly, yielding the correct stereoisomer of the target peptide.

• [1] Alfa Aesar. (n.d.). Fmoc-L-valine, 99% (Product No. H62757) - Product Specification. View Source
• [2] Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. View Source

Fmoc-L-Val-OH-d8 Application Scenarios

Peptide Absolute Quantification via LC-MS/MS

Fmoc-L-Val-OH-d8 is the optimal choice for synthesizing a deuterated peptide internal standard for a target analyte containing a valine residue. As demonstrated, its M+8 mass shift and 98 atom % D isotopic purity ensure the synthesized internal standard will co-elute with the target analyte during LC separation but be fully resolved in the mass spectrometer. This enables precise, matrix-effect-corrected quantification of peptide biomarkers or therapeutic peptides from plasma, tissue, or cell lysates, a critical workflow in drug development and clinical proteomics.

Isotope-Labeled Peptide Synthesis for NMR

For researchers employing NMR spectroscopy to study peptide structure, dynamics, or ligand interactions, Fmoc-L-Val-OH-d8 provides a targeted labeling strategy. Its defined chemical purity and chiral integrity make it a reliable building block for SPPS. The resulting deuterium-labeled valine residues simplify 1H-NMR spectra by removing the signals from the valine side-chain protons. This spectral editing reduces signal overlap, facilitates resonance assignment, and enables more accurate measurement of inter-proton distances (NOEs) or relaxation parameters for the remaining protons in the peptide.

Metabolic Flux and Protein Turnover Analysis

The high isotopic enrichment (98 atom % D) of Fmoc-L-Val-OH-d8 makes it a suitable precursor for metabolic labeling studies. While the amino acid itself is a building block, peptides synthesized from it can be used as labeled tracers. Alternatively, the free amino acid (after Fmoc deprotection) could be used in cell culture to trace the incorporation of deuterated valine into newly synthesized proteins. Subsequent MS analysis can then track the appearance of the +8 Da shifted valine-containing peptides over time, providing a quantitative measure of protein synthesis rates, a key parameter in functional proteomics and studies of cellular response to stimuli.